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Compound of Interest

Compound Name: Meprylcaine

Cat. No.: B109537

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular formula and weight of the
local anesthetic Meprylcaine. The information is presented in a clear, tabular format for ease of
reference. Additionally, this guide outlines the general experimental protocols typically
employed for the determination of a compound's molecular formula and weight, and includes a
logical workflow diagram for the verification process.

Meprylcaine: Molecular Data

Meprylcaine, also known by trade names such as Oracaine and Epirocaine, is a local
anesthetic with stimulant properties.[1] Accurate knowledge of its molecular formula and weight
is fundamental for research, development, and quality control purposes. The verified molecular
data for Meprylcaine is summarized below.
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Parameter Value Source

PubChem|[2], Wikipedia[1],
Molecular Formula C14H21NO2 DrugFuture[3], The Merck
Index[4], Drug Central[5]

PubChem[2], DrugFuture[3],

Molecular Weight 235.32 g/mol
The Merck Index[4]

[2-methyl-2-
IUPAC Name ] PubChem[2]
(propylamino)propyl] benzoate

PubChem|[2], Wikipedia[1],
DrugFuture[3]

CAS Number 495-70-5

Experimental Protocols for Molecular Formula and
Weight Determination

While the specific experimental records for the initial determination of Meprylcaine's properties
are not detailed in readily available public literature, the following represents standard
methodologies used in analytical chemistry to elucidate the molecular formula and weight of a
novel or existing chemical compound.

Elemental Analysis

Elemental analysis is a destructive method used to determine the percentage composition of a
pure chemical compound.

» Protocol: A known mass of the sample is combusted in an excess of oxygen. The resulting
combustion products (carbon dioxide, water, and nitrogen oxides) are collected and weighed.
The mass of each element is then calculated, and from this, the empirical formula is
determined. The percent composition for Meprylcaine is C 71.46%, H 8.99%, N 5.95%, and
O 13.60%.[3][4]

Mass Spectrometry

Mass spectrometry is a primary technique for determining the molecular weight of a compound
and can also aid in confirming its molecular formula.
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e Protocol: The sample is ionized, and the resulting ions are accelerated and deflected by a
magnetic field. The mass-to-charge ratio (m/z) of the ions is measured, which provides the
molecular weight of the compound. High-resolution mass spectrometry (HRMS) can provide
a highly accurate mass measurement, which can be used to deduce the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure of a molecule, which can
be used to confirm the molecular formula.

e Protocol: The sample is placed in a strong magnetic field and irradiated with radio waves.
The absorption of energy by the atomic nuclei is detected, producing a spectrum that reveals
the chemical environment of each atom. By analyzing the *H and 3C NMR spectra, the
number and types of atoms can be determined, thus confirming the molecular formula.

X-ray Crystallography
For crystalline solids, X-ray crystallography can provide the absolute structure of a molecule,
thereby definitively confirming the molecular formula and arrangement of atoms.

o Protocol: A single crystal of the compound is irradiated with X-rays. The diffraction pattern of
the X-rays is collected and analyzed to create a three-dimensional electron density map of
the molecule, from which the atomic positions can be determined.

Logical Workflow for Compound Verification

The following diagram illustrates the logical progression of steps involved in the verification of a
chemical compound's molecular formula and weight.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Compound Identification

Compound Name
(Meprylcaine)

is analyzed by

4 Structure & Formula DetWon )
Elemental Analysis
(Determine Empirical Formula) s analyzed by

rovides basis for

can be analyzed by

Structural Confirmation

Mass Spectrometry Spectroscopic Analysis  X-ray Crystallography

(Determine Molecular Weight & Formula) (NMR, IR) (If Crystalline)
- J
confirms upports definitively confirms

\inal Ve¢ificat)i9/

Verified Molecular Formula & Weight

Click to download full resolution via product page

Caption: Logical workflow for the verification of a chemical compound's molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b109537#meprylcaine-molecular-formula-and-weight-
verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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